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Compound of Interest

Compound Name: 3-AP-Me

Cat. No.: B12044526 Get Quote

Potential Candidates for "3-AP-Me"
3-Aminopyridine
Also known as 3-pyridylamine or β-aminopyridine, this compound consists of a pyridine ring

with an amino group attached at the 3-position.

Chemical and Physical Properties:

Appearance: White to yellow-brown crystals with an unpleasant odor.[1][2]

Molecular Formula: C₅H₆N₂[2][3][4]

Molecular Weight: 94.117 g/mol .[3]

Melting Point: 60-63 °C.[5][6]

Boiling Point: 248 °C.[3][5][6]

Solubility: Soluble in water, alcohol, and benzene.[3][6]

CAS Number: 462-08-8.[2][3][5][7][8]

Applications and Reactivity: 3-Aminopyridine is used as an intermediate in the synthesis of

pharmaceuticals, agrochemicals, and colorants.[6] It can act as a potassium channel blocker

and has been investigated for its potential in treating neurological disorders like multiple

sclerosis.[7] Synthesis methods include the Hofmann rearrangement of nicotinamide.[3][7]
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3-(Aminomethyl)pyridine
Also known as 3-picolylamine, this compound has a methylamine group attached to the 3-

position of the pyridine ring.

Chemical and Physical Properties:

Appearance: Colorless to light yellow liquid.[9]

Molecular Formula: C₆H₈N₂[10][11]

Molecular Weight: 108.14 g/mol .[10][11]

Melting Point: -21 °C.[10][11][12]

Boiling Point: 73-74 °C at 1 mmHg.[10][11][12]

Density: 1.062 g/mL at 25 °C.[10][11][12]

Solubility: Soluble in alcohols, ether, and chloroform; insoluble in neutral water but soluble in

acidic water.[9]

CAS Number: 3731-52-0.[10][11][12]

Applications and Reactivity: This compound is a common intermediate in the synthesis of

organic chemicals and insecticides, such as the rodenticide Mousekill.[9] It is also used in the

preparation of metal complexes.[12] Its structure contains both a pyridine unit and an amino

group, giving it significant alkalinity.[9]

To proceed with creating a detailed technical guide that includes structured data tables,

experimental protocols, and visualizations, please clarify which of these compounds, or another

specific chemical structure, is the subject of your request. Once the exact compound is

identified, a comprehensive guide will be developed to meet the specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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